Cas no 28469-72-9 (1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)-)

• Product name: 1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)-
• CAS No: 28469-72-9
• MF: C₁₈H₂₄N₂O₄
• MW: 332.39416
• CID: 1434793
• PubChem ID: 21922142

1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N,N',N'-tetrakis(oxiranylmethyl)-
• 1-N,1-N,4-N,4-N-tetrakis(oxiran-2-ylmethyl)benzene-1,4-diamine
• SCHEMBL132721
• 28469-72-9
• N~1~,N~1~,N~4~,N~4~-Tetrakis[(oxiran-2-yl)methyl]benzene-1,4-diamine
• DTXSID00620121

• Inchi： InChI=1S/C18H24N2O4/c1-2-14(20(7-17-11-23-17)8-18-12-24-18)4-3-13(1)19(5-15-9-21-15)6-16-10-22-16/h1-4,15-18H,5-12H2
• InChI Key： XUUZTOCNBZMTDJ-UHFFFAOYSA-N
• SMILES： C1C(O1)CN(CC2CO2)C3=CC=C(C=C3)N(CC4CO4)CC5CO5

Computed Properties

• Exact Mass: 332.17372
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 56.6